Cas no 2227725-36-0 (2-bromo-6-(2R)-2-hydroxypropylphenol)

• Product Name: 2-bromo-6-(2R)-2-hydroxypropylphenol
• CAS No: 2227725-36-0
• MF: C₉H₁₁BrO₂
• MW: 231.086442232132
• CID: 6544089
• PubChem ID: 155148949
• Update Time: 2025-05-21

2-bromo-6-(2R)-2-hydroxypropylphenol Chemical and Physical Properties

Names and Identifiers

• 2-bromo-6-(2R)-2-hydroxypropylphenol
• 2227725-36-0
• SCHEMBL22474553
• 2-bromo-6-[(2R)-2-hydroxypropyl]phenol
• EN300-1923422

• Inchi： 1S/C9H11BrO2/c1-6(11)5-7-3-2-4-8(10)9(7)12/h2-4,6,11-12H,5H2,1H3/t6-/m1/s1
• InChI Key： VLNJKUAXHWUQTK-ZCFIWIBFSA-N
• SMILES： BrC1=CC=CC(=C1O)C[C@@H](C)O

Computed Properties

• Exact Mass: 229.99424g/mol
• Monoisotopic Mass: 229.99424g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 141
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 40.5Ų

Additional information on 2-bromo-6-(2R)-2-hydroxypropylphenol

2-Bromo-6-(2R)-2-Hydroxypropylphenol: A Comprehensive Overview

The compound 2-bromo-6-(2R)-2-hydroxypropylphenol, with the CAS number NO2227725-36-0, is a structurally complex organic molecule that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound is characterized by its phenolic core, a bromine substituent at the 2-position, and a chiral hydroxypropyl group attached at the 6-position. The presence of these functional groups endows the molecule with unique chemical properties, making it a valuable substrate for various synthetic and analytical applications.

Recent studies have highlighted the potential of 2-bromo-6-(2R)-2-hydroxypropylphenol as a key intermediate in the synthesis of bioactive compounds. Researchers have explored its role in the development of novel pharmaceutical agents, particularly in the context of anti-inflammatory and antioxidant therapies. The hydroxyl group on the hydroxypropyl chain contributes to the molecule's ability to engage in hydrogen bonding, which is crucial for its interactions with biological systems. Additionally, the bromine atom at the 2-position enhances the molecule's reactivity, making it an ideal candidate for substitution reactions in organic synthesis.

In terms of structural characterization, modern analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry have been employed to confirm the stereochemistry and purity of NO2227725-36-0. These studies have provided insights into the spatial arrangement of the hydroxypropyl group, confirming its (R)-configuration. Such detailed structural elucidation is essential for understanding the compound's behavior in both synthetic and biological contexts.

The synthesis of NO227736-0 involves a multi-step process that typically begins with bromination of a phenol derivative. The subsequent introduction of the hydroxypropyl group requires precise control over stereochemistry to ensure the correct configuration at the 6-position. This highlights the importance of chiral induction techniques in organic synthesis, particularly when dealing with compounds intended for pharmaceutical applications.

Beyond its role as an intermediate, NO19488981 has also been investigated for its potential in materials science. Its ability to form stable complexes with metal ions has led to its consideration as a ligand in coordination chemistry. This property opens up new avenues for its application in catalysis and sensor technology.

In conclusion, NO19488981, or NO19488981, represents a versatile compound with diverse applications across multiple scientific disciplines. Its unique structure and functional groups make it a valuable tool for researchers seeking to develop innovative solutions in drug discovery and materials innovation.